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Compound of Interest

Compound Name: 2-Bromo-5-methylaniline

Cat. No.: B1276313 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Bromo-5-methylaniline in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize exposure risks.

Chemical Identifier:

Name: 2-Bromo-5-methylaniline

CAS Number: 53078-85-6

Molecular Formula: C₇H₈BrN

Molecular Weight: 186.05 g/mol [1][2]

Hazard Identification and Personal Protective
Equipment (PPE)
2-Bromo-5-methylaniline is classified as a hazardous substance.[3] It is harmful if swallowed

and can cause skin and eye irritation.[4][5][6] Acute toxicity is a primary concern.[1][7]

Summary of Hazards and Required PPE:
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Hazard Category GHS Classification
Required Personal
Protective Equipment

Acute Oral Toxicity Category 4[1][7]
Standard laboratory PPE (lab

coat, gloves, eye protection)

Skin Corrosion/Irritation Category 2[3][7]

Chemical-resistant gloves

(Nitrile rubber recommended),

lab coat

Serious Eye Damage/Irritation Category 2[3][7]

Safety glasses with side

shields or goggles, face shield

if splashing is a risk

Acute Dermal Toxicity Category 4[3][7]
Chemical-resistant gloves, lab

coat

Acute Inhalation Toxicity Category 4

A NIOSH/MSHA-approved

respirator with an appropriate

filter (e.g., N95 dust mask for

solids) should be used if

ventilation is inadequate or if

dusts are generated.[1][3]

Specific Target Organ Toxicity
May cause respiratory

irritation[4][5][7]

Use in a well-ventilated area or

with local exhaust ventilation.

Physical and Chemical Properties:

Property Value

Appearance Solid[1]

Density 1.486 g/mL at 25 °C[1]

Flash Point >110 °C (>230 °F) - closed cup[1][8]

Storage Temperature 2-8°C[1][8]
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The following diagram outlines the standard operating procedure for safely handling 2-Bromo-
5-methylaniline in a laboratory setting.

Workflow for Safe Handling of 2-Bromo-5-methylaniline
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Click to download full resolution via product page

Caption: A flowchart illustrating the key steps for the safe handling of 2-Bromo-5-
methylaniline.

Operational Plan: Step-by-Step Guidance
1. Preparation and Engineering Controls:

Ventilation: Always handle 2-Bromo-5-methylaniline in a certified chemical fume hood to

minimize inhalation exposure.[9]

Eyewash and Safety Shower: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.[3]

Workspace: Cover the work surface with absorbent, disposable bench paper to contain any

potential spills.

2. Personal Protective Equipment (PPE) Protocol:

Gloves: Wear nitrile or other chemically resistant gloves. Inspect gloves for any signs of

degradation or puncture before use.

Eye Protection: Wear chemical safety goggles. A face shield is recommended when there is

a potential for splashing.[1]

Lab Coat: A clean, buttoned lab coat must be worn at all times.

Respiratory Protection: For operations that may generate dust, use a NIOSH-approved N95

dust mask or a respirator with a suitable particulate filter.[1]

3. Handling and Experimental Procedures:

Weighing: Weigh the solid compound in a weighing boat or on glassine paper within the

fume hood to prevent the dispersal of dust.

Transfer: Use a spatula for transferring the solid. Avoid creating dust.
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Spills: In the event of a small spill, decontaminate the area with an appropriate absorbent

material. For larger spills, evacuate the area and follow your institution's emergency

procedures.

Emergency First-Aid Procedures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3][10]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes while removing contaminated clothing and shoes. Seek medical attention if

irritation persists.[3][10]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

person is not breathing, begin artificial respiration. Seek immediate medical attention.[3][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[11]

Disposal Plan
1. Waste Segregation and Collection:

Solid Waste: Collect any unused 2-Bromo-5-methylaniline and any grossly contaminated

disposable materials (e.g., weighing paper, gloves, bench paper) in a designated, labeled,

and sealed hazardous waste container.

Liquid Waste: Solutions containing 2-Bromo-5-methylaniline should be collected in a

separate, labeled hazardous waste container for halogenated organic waste.

Sharps: Any contaminated sharps (needles, razor blades) must be disposed of in a

designated sharps container.

2. Decontamination of Labware:

Rinsing: Rinse all contaminated glassware three times with a suitable solvent (e.g., acetone

or ethanol) in a fume hood.
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Rinsate Collection: Collect the rinsate in the designated halogenated organic liquid waste

container.

Final Cleaning: After decontamination, glassware can be washed with soap and water.

3. Final Disposal:

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EHS) office. Do not dispose of 2-Bromo-5-methylaniline down the drain or in the

regular trash.[3][9] Ensure that all waste containers are properly labeled with the chemical

name and associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1276313#personal-protective-equipment-for-
handling-2-bromo-5-methylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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